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Compound of Interest

Compound Name:
(E)-4-(dimethylamino)but-3-en-2-

one

Cat. No.: B116759 Get Quote

An In-depth Technical Guide to the Safety and Handling of (E)-4-(dimethylamino)but-3-en-2-
one

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for (E)-4-
(dimethylamino)but-3-en-2-one, a chemical intermediate used in various synthetic

applications. Adherence to these guidelines is critical to ensure personnel safety and maintain

laboratory integrity.

Compound Identification and Properties
(E)-4-(dimethylamino)but-3-en-2-one is an organic compound with the CAS number 1190-91-

6.[1][2][3] It is essential to be familiar with its physical and chemical properties to handle it

safely.

Physical and Chemical Data
The key physical and chemical properties of (E)-4-(dimethylamino)but-3-en-2-one are

summarized below.
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Property Value Source

IUPAC Name
4-(dimethylamino)but-3-en-2-

one
[1][3]

CAS Number 1190-91-6 [1][2][3]

Molecular Formula C₆H₁₁NO [1]

Molecular Weight 113.16 g/mol [1]

Physical State Liquid [3]

Boiling Point 131 to 133°C [3]

Relative Density 0.9734 [3]

Hazard Identification and Classification
This chemical is classified as hazardous.[4] The following GHS classification is based on

available safety data sheets for the compound and its close structural analogs.

GHS Hazard Summary
Category Information

Pictogram GHS07 (Exclamation Mark)

Signal Word Warning

Hazard Statements

H315: Causes skin irritation.[4][5] H319: Causes

serious eye irritation.[4][5] H335: May cause

respiratory irritation.[5]

Precautionary Statements

Prevention: P261, P264, P280[5][6][7]

Response: P304+P340, P305+P351+P338,

P332+P313[4][6][8] Storage: P403+P233,

P405[6][7] Disposal: P501[6][8]

Safe Handling and Experimental Workflow
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Proper handling procedures are paramount to minimize exposure risk. This involves a

systematic workflow from preparation to disposal.

General Handling Precautions
Ventilation: Always handle this compound in a well-ventilated area, preferably within a

chemical fume hood.[4]

Avoid Contact: Prevent direct contact with skin, eyes, and clothing.[4]

Avoid Inhalation: Do not breathe mists or vapors.[4]

Ignition Sources: Keep away from heat and sources of ignition.[8]

Hygiene: Wash hands thoroughly after handling. Contaminated work clothing should not be

allowed out of the workplace.[4][8]

Recommended Storage
Store in a cool, dry, and well-ventilated place.[4] Keep the container tightly closed and store

locked up.[4][7]

Safe Handling Workflow Diagram
The following diagram outlines the standard workflow for safely handling (E)-4-
(dimethylamino)but-3-en-2-one in a laboratory setting.
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Caption: Logical workflow for handling (E)-4-(dimethylamino)but-3-en-2-one.
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Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory when handling this substance.

Eye Protection: Wear chemical safety goggles or a face shield.[8]

Skin Protection: Use chemically resistant gloves (e.g., nitrile rubber). Wear a lab coat or

other protective clothing to prevent skin exposure.[8]

Respiratory Protection: If working outside a fume hood or if vapors/mists are generated, use

a NIOSH-approved respirator with an appropriate cartridge.

First Aid and Emergency Response
In case of accidental exposure, follow these first aid measures immediately.

Eye Contact: Immediately rinse cautiously with water for at least 15 minutes.[4] Remove

contact lenses if present and easy to do. Continue rinsing and seek immediate medical

attention.[4]

Skin Contact: Remove contaminated clothing immediately.[8] Wash the affected area with

plenty of soap and water.[4] If skin irritation occurs, get medical advice.[8]

Inhalation: Move the person to fresh air and keep them in a position comfortable for

breathing.[4] If the person feels unwell, call a poison center or doctor.[4]

Ingestion: Rinse mouth with water. Do NOT induce vomiting.[8][9] Seek immediate medical

attention.

Emergency Response Protocol Diagram
This diagram illustrates the decision-making process for responding to an exposure event.
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Caption: First aid response protocol for different exposure routes.

Fire Fighting and Disposal
Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[6]

Fire Fighting Procedures: As in any fire, wear a self-contained breathing apparatus (SCBA)

with a full face-piece operated in pressure-demand mode.[4]

Disposal: Dispose of contents and container in accordance with all local, state, and federal

regulations.[4] Do not let the chemical enter drains.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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